Cas no 2171642-99-0 (tert-butyl 3-amino-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)pyrrolidine-1-carboxylate
• CAS No: 2171642-99-0
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 6492263
• PubChem ID: 165787198
• Update Time: 2025-05-21

tert-butyl 3-amino-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)pyrrolidine-1-carboxylate
• 2171642-99-0
• EN300-1643321

• Inchi： 1S/C15H28N2O4/c1-12(2,3)21-11(18)17-7-6-14(16,9-17)15(19)8-13(4,5)20-10-15/h19H,6-10,16H2,1-5H3
• InChI Key： BDPQQYFBXNYABI-UHFFFAOYSA-N
• SMILES： O1CC(CC1(C)C)(C1(CN(C(=O)OC(C)(C)C)CC1)N)O

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85Ų

Additional information on tert-butyl 3-amino-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-amino-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)pyrrolidine-1-carboxylate (CAS No. 2171642-99-0)

The compound tert-butyl 3-amino-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)pyrrolidine-1-carboxylate (CAS No. 2171642-99-0) is a highly specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and synthetic chemistry. With its unique structural features, including a pyrrolidine core and a tert-butyl carbamate protecting group, this compound serves as a versatile intermediate in the synthesis of complex bioactive molecules. Its 3-hydroxy-5,5-dimethyloxolan-3-yl moiety further enhances its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for high-purity synthetic intermediates like tert-butyl 3-amino-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)pyrrolidine-1-carboxylate has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are increasingly exploring its utility in the design of small-molecule modulators for G-protein-coupled receptors (GPCRs), a hot topic in contemporary pharmacology. The compound's chiral centers and functional groups make it a valuable scaffold for asymmetric synthesis, aligning with the growing trend toward stereoselective drug development.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in this compound offers excellent protection-deprotection versatility, a feature highly sought after in peptide synthesis and combinatorial chemistry. The 3-hydroxy-5,5-dimethyloxolan-3-yl segment also introduces opportunities for ring-opening reactions and cross-coupling transformations, which are pivotal in constructing heterocyclic libraries for high-throughput screening. These attributes position CAS No. 2171642-99-0 as a critical building block in medicinal chemistry and material science.

Environmental and regulatory considerations are also shaping the discourse around compounds like tert-butyl 3-amino-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)pyrrolidine-1-carboxylate. With the rise of green chemistry initiatives, researchers are investigating solvent-free or catalytic methods to optimize its synthesis, reducing waste and energy consumption. This aligns with broader industry trends toward sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial forums.

Analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the structural integrity and purity of the material, which are critical for its application in preclinical studies. The compound's logP and solubility profiles are also frequently analyzed to predict its bioavailability and pharmacokinetic behavior, key factors in drug candidate optimization.

In summary, tert-butyl 3-amino-3-(3-hydroxy-5,5-dimethyloxolan-3-yl)pyrrolidine-1-carboxylate (CAS No. 2171642-99-0) represents a multifaceted tool for modern chemical research. Its relevance spans drug discovery, catalysis, and sustainable synthesis, making it a subject of ongoing investigation and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and materials engineering.